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Get Quote

Executive Summary
Crustacean Cardioactive Peptide (CCAP) is a cyclic nonapeptide (PFCNAFTGC-amide) highly

conserved across arthropods. While its primary amino acid sequence remains virtually identical

from crustaceans to dipterans, its physiological roles have diverged significantly through the

evolution of specific G-protein coupled receptors (GPCRs) and downstream neuronal circuitry.

This guide provides a comparative analysis of CCAP’s function in four key insect models:

Drosophila melanogaster (Diptera), Manduca sexta (Lepidoptera), Tribolium castaneum

(Coleoptera), and Locusta migratoria (Orthoptera). For drug development professionals,

understanding these species-specific nuances is critical when designing peptide mimetics or

antagonists for pest control, as "universal" targets often yield variable phenotypic outcomes.

Molecular & Structural Basis
The Peptide
The CCAP sequence is characterized by a disulfide bridge between the two cysteine residues

(C3 and C9), forming a cyclic structure essential for receptor binding.
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Sequence: Pro-Phe-Cys-Asn-Ala-Phe-Thr-Gly-Cys-NH2

Conservation: Identical in Drosophila, Manduca, Locusta, and Tribolium.

The Receptor (CCAP-R)
CCAP signals through Rhodopsin-like GPCRs. While the ligand is conserved, receptor

expression profiles dictate the physiological variance.

Signaling Mechanism: Predominantly G

s-coupled.

Pathway: Ligand binding

G

s activation

Adenylyl Cyclase (AC)

cAMP accumulation

Protein Kinase A (PKA) activation

Calcium mobilization (in specific tissues).

Comparative Physiological Effects
The Ecdysis Motor Program (Behavioral Switch)
CCAP is universally associated with ecdysis (molting), but its necessity varies.
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Feature
Manduca sexta
(Lepidoptera)

Drosophila
melanogaster
(Diptera)

Tribolium
castaneum
(Coleoptera)

Role

The Master Switch.

Turns off pre-ecdysis;

turns on ecdysis.

Redundant Modulator.

CCAP-null mutants

often survive;

functions redundantly

with Bursicon.

Critical Essentiality.

RNAi knockdown

causes fatal ecdysis

failure (inability to

shed cuticle).

Circuitry

ETH

CCAP

Motor Program

ETH

CCAP/Bursicon

Motor Program

ETH

CCAP

Motor Program

Lethality of Loss High
Low (unless combined

with Bursicon loss)
High

Cardiovascular Modulation
Originally discovered for its cardioactive properties, CCAP's effect on heart rate (HR) is potent

but context-dependent.

Locusta migratoria: Acts as a potent cardioaccelerator.[1] It increases both frequency and

amplitude of the heartbeat, aiding in hemolymph circulation during high-demand states

(flight/molting).

Drosophila melanogaster: Increases HR in pupal stages to facilitate hemolymph pressure for

eversion (head/wing expansion). In adults, its role in baseline HR is less dominant compared

to other modulators like serotonin or octopamine.

Anopheles gambiae (Mosquito): CCAP regulates hemolymph flow reversals, critical for

thermoregulation and immune response distribution.

Visceral Muscle & Metabolic Regulation[2]
Oviduct Contraction (Locusta): CCAP stimulates oviduct contraction, playing a direct role in

egg movement and oviposition. This makes CCAP-R a potential target for sterilization agents
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in orthopteran pests.

Feeding Behavior (Drosophila): Recent studies indicate adult CCAP neurons regulate sugar

sensitivity and feeding behavior via Neuropeptide F (NPF) pathways, a function distinct from

its developmental roles.

Prothoracicostatic Activity (Locusta): Uniquely in locusts, CCAP has been shown to inhibit

ecdysteroid biosynthesis in prothoracic glands, acting as a "brake" to fine-tune molt timing.

Visualizing the Mechanisms
Intracellular Signaling Pathway (GPCR)
The following diagram illustrates the canonical signaling cascade activated by CCAP in target

cells (myocytes or neurons).
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Caption: Canonical Gs-coupled signaling pathway for CCAP receptors leading to muscle

contraction or neuronal firing.

The Ecdysis Circuitry
How CCAP fits into the hormonal cascade triggering molting.[2][3][4]
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Caption: The "Switch" mechanism: CCAP terminates pre-ecdysis and initiates ecdysis and

cuticle hardening (bursicon).

Experimental Protocols
Protocol A: Ex Vivo Semi-Isolated Heart Assay
Purpose: To quantify the chronotropic (rate) and inotropic (force) effects of CCAP on insect

cardiac tissue. Applicability:Drosophila (larvae/pupae), Locusta, Manduca.[1]

Dissection:

Anesthetize the insect (chilling on ice).

Pin the specimen dorsal side down on a Sylgard-coated dish.

Remove ventral cuticle and viscera to expose the dorsal vessel (heart) while keeping the

CNS intact (if studying central control) or removing it (for direct peptide effect).
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Perfusion:

Continuously perfuse with species-specific physiological saline (e.g., HL3.1 for Drosophila)

at a rate of 1-2 mL/min.

Critical Step: Allow heart rate to stabilize for 10 minutes (baseline).

Application:

Introduce synthetic CCAP (dissolved in saline) at increasing concentrations (

M to

M).

Apply for 2-5 minutes per concentration.

Data Acquisition:

Record video via a microscope-mounted camera (minimum 30 fps).

Use edge-detection software (e.g., Semi-Automated Optical Heartbeat Analysis - SOHA)

to calculate Heart Rate (Hz) and Fractional Shortening.

Validation:

Perform a "washout" with peptide-free saline. The heart rate must return to baseline

values to confirm the effect was reversible and receptor-mediated.

Protocol B: Heterologous GPCR cAMP Assay
Purpose: To determine EC50 values for drug candidates against specific species' CCAP

receptors.

Transfection:

Transfect HEK293 or CHO cells with the pcDNA3.1 vector containing the coding sequence

for the target species' CCAP-R (e.g., T. castaneum CCAP-R).
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Co-transfect with a cAMP-response element (CRE) luciferase reporter or use a FRET-

based cAMP sensor.

Incubation:

Seed cells in 96-well plates (approx. 50,000 cells/well). Incubate for 24-48 hours.

Agonist Challenge:

Add phosphodiesterase inhibitor (IBMX) to prevent cAMP degradation.

Add serial dilutions of CCAP or mimetic. Incubate for 30 minutes at 37°C.

Detection:

Lyse cells and add luciferase substrate (if using reporter) or read FRET ratio.

Data Analysis: Plot Relative Light Units (RLU) against log[Concentration]. Fit to a

sigmoidal dose-response curve to calculate EC50.

Expected Result: Nanomolar affinity (EC50

1-10 nM) for native CCAP.

Drug Development Implications
The divergence in CCAP essentiality presents a strategic opportunity for selective pest control:

Coleopteran Targets: Since Tribolium (beetles) exhibits lethal phenotypes upon CCAP

pathway disruption, CCAP-R antagonists could serve as potent insecticides for flour beetles

and related stored-product pests.

Dipteran Targets: The redundancy in Drosophila suggests that targeting CCAP alone in

flies/mosquitoes may be insufficient for lethality, though it could disrupt flight or reproduction.

Peptide Stability: Native CCAP is rapidly degraded by peptidases in the hemolymph.

Development requires backbone cyclization or N-methylation to improve bioavailability while

retaining the disulfide bridge geometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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